molecular formula C9H16N2O B1466007 2-(4-(2-Hydroxyethyl)piperidin-1-yl)acetonitrile CAS No. 1228762-45-5

2-(4-(2-Hydroxyethyl)piperidin-1-yl)acetonitrile

Cat. No.: B1466007
CAS No.: 1228762-45-5
M. Wt: 168.24 g/mol
InChI Key: HSGAIFDCUPSEHI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-(2-Hydroxyethyl)piperidin-1-yl)acetonitrile is a useful research compound. Its molecular formula is C9H16N2O and its molecular weight is 168.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

1228762-45-5

Molecular Formula

C9H16N2O

Molecular Weight

168.24 g/mol

IUPAC Name

2-[4-(2-hydroxyethyl)piperidin-1-yl]acetonitrile

InChI

InChI=1S/C9H16N2O/c10-4-7-11-5-1-9(2-6-11)3-8-12/h9,12H,1-3,5-8H2

InChI Key

HSGAIFDCUPSEHI-UHFFFAOYSA-N

SMILES

C1CN(CCC1CCO)CC#N

Canonical SMILES

C1CN(CCC1CCO)CC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

The title compound was prepared according to general procedure G described in Scheme 3. 2-(Piperidin-4-yl)ethanol (1.2 g, 9.3 mmol) was treated with 2-chloroacetonitrile (1.4 g, 18.6 mmol), triethylamine (10.4 mL, 74.3 mmol) and stirred at RT for 14 h. The crude reaction mixture was diluted with Et2O (25 mL) and washed with H2O (3×10 mL). The organic layer was dried over Na2SO4 and concentrated under reduced pressure to afford the title compound as a yellow oil (1.56 g, 100%), which was used without further purification.
Quantity
1.2 g
Type
reactant
Reaction Step One
Quantity
1.4 g
Type
reactant
Reaction Step One
Quantity
10.4 mL
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step Two
Yield
100%

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